Cas no 2034290-77-0 (methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate)

• Product Name: methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate
• CAS No: 2034290-77-0
• MF: C₁₇H₁₇FN₂O₅S
• MW: 380.390686750412
• CID: 5333034
• Update Time: 2025-05-20

methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• methyl (4-((7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)sulfonyl)phenyl)carbamate
• methyl N-[4-[(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)sulfonyl]phenyl]carbamate
• methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate

• Inchi： 1S/C17H17FN2O5S/c1-24-17(21)19-14-3-5-15(6-4-14)26(22,23)20-8-9-25-16-7-2-13(18)10-12(16)11-20/h2-7,10H,8-9,11H2,1H3,(H,19,21)
• InChI Key： FIRBEVJKFDWIQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(N1CCOC2C=CC(=CC=2C1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 589
• XLogP3: 2
• Topological Polar Surface Area: 93.3

Additional information on methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate

Methyl N-{4-(7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate (CAS No. 2034290-77-0): A Comprehensive Overview

Methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate (CAS No. 2034290-77-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazepine derivatives and is characterized by its unique structural features, including a fluoro-substituted benzoxazepine moiety and a sulfonylphenyl carbamate functional group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The benzoxazepine scaffold is well-known for its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The introduction of a fluoro substituent at the 7-position of the benzoxazepine ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the sulfonylphenyl carbamate functional group imparts specific binding properties that can target key receptors or enzymes involved in disease pathways.

Recent studies have explored the potential of methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of certain neurotransmitter systems and reduce oxidative stress, which are key factors in the progression of these conditions.

In addition to its neuroprotective effects, methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate has been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a long half-life, which are advantageous for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate in human subjects. Preliminary results from Phase I trials have shown that it is well-tolerated at various dose levels with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

From a synthetic chemistry perspective, the preparation of methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate involves several key steps. The synthesis typically begins with the formation of the fluoro-substituted benzoxazepine core through a series of reactions involving aromatic substitution and ring closure. The sulfonylphenyl carbamate moiety is then introduced via nucleophilic substitution or coupling reactions. Optimizing these synthetic routes is crucial for achieving high yields and purity levels suitable for pharmaceutical applications.

One of the challenges in developing methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate as a therapeutic agent is ensuring its stability under various storage conditions. Stability studies have shown that the compound remains stable at room temperature but may degrade under high humidity or exposure to light. Therefore, appropriate packaging and storage conditions are essential to maintain its integrity during transportation and storage.

In conclusion, methyl N-{4-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)sulfonylphenyl}carbamate (CAS No. 2034290-77-0) represents a promising candidate in the field of medicinal chemistry with potential applications in neurodegenerative diseases and inflammatory disorders. Its unique structural features and favorable pharmacokinetic properties make it an attractive target for further research and development. As clinical trials progress and more data become available, this compound may pave the way for new therapeutic options in these challenging medical conditions.